Cas no 6959-71-3 (3-Butoxypropionitrile)

• Product Name: 3-Butoxypropionitrile
• CAS No: 6959-71-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD00045643
• CID: 47118
• PubChem ID: 87563917
• Update Time: 2025-04-18

3-Butoxypropionitrile Chemical and Physical Properties

Names and Identifiers

• 3-Butoxypropanenitrile
• 3-n-Burtoxypropionitrile
• 3-n-Butoxypropionitrile
• 3-Butoxypropionitrile
• 1-(2-Cyanoethoxy)butane
• Propionitrile, 3-butoxy-
• 3-Butoxypropannitril
• 3-Butoxypropannitril [Czech]
• BRN 1747904
• AI3-08628
• NSC 65452
• beta-Butoxy propionitrile
• 3-Butoxypropiononitrile
• 4-03-00-00709 (Beilstein Handbook Reference)
• 3-n-Butoxypropionitrile, 97%
• WLN: NC2O4
• DTXSID8064519
• TTU64QM74D
• AWVNJBFNHGQUQU-UHFFFAOYSA-N
• A836555
• Burtoxypropionitrile; 96%
• B0959
• SCHEMBL1246944
• 3-Butoxypropionitrile, 98%
• SY016496
• CS-0312643
• Propanenitrile, 3-butoxy-
• 3-butoxy-propionitrile
• NS00036900
• ?3-Butoxypropionitrile
• .beta.-Butoxy propionitrile
• EINECS 230-153-0
• 6959-71-3
• MFCD00045643
• 3-Butoxypropanenitrile #
• UNII-TTU64QM74D
• NCIOpen2_000065
• GEO-00607
• NSC65452
• AS-10055
• AKOS005207046
• FT-0616206
• 3-(n-Butoxy)propionitrile
• AC1754
• NSC-65452
• DB-055303

• MDL： MFCD00045643
• Inchi： 1S/C7H13NO/c1-2-3-6-9-7-4-5-8/h2-4,6-7H2,1H3
• InChI Key： AWVNJBFNHGQUQU-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCCC
• BRN： 1747904

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.925 g/mL at 25 °C(lit.)
• Boiling Point: 206°C(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.421(lit.)
• PSA: 33.02000
• LogP: 1.71678
• Solubility: Not available
• Sensitiveness: Sensitive to light / heat and humidity

3-Butoxypropionitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：UG1225000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Warehouse ventilation and low temperature drying
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

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